Cas no 2171311-33-2 (4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-hydroxy-3-methylbutanoic acid)

4-(2R)-2-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-hydroxy-3-methylbutanoic acid is a specialized Fmoc-protected amino acid derivative designed for peptide synthesis applications. The compound features a chiral center at the 2-position of the pentanamido moiety (R-configuration), ensuring stereochemical precision in peptide assembly. The Fmoc group provides orthogonal protection for the amine functionality, enabling selective deprotection under mild basic conditions. The 3-hydroxy-3-methylbutanoic acid segment introduces a polar, branched side chain, which can influence peptide solubility and conformational properties. This derivative is particularly valuable for solid-phase peptide synthesis (SPPS), where its compatibility with standard Fmoc protocols ensures efficient incorporation into complex peptide sequences. The hydroxyl group offers a handle for further functionalization or conjugation.
4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-hydroxy-3-methylbutanoic acid structure
2171311-33-2 structure
Product Name:4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-hydroxy-3-methylbutanoic acid
CAS No:2171311-33-2
MF:C25H30N2O6
MW:454.515507221222
CID:6303809
PubChem ID:165562088
Update Time:2025-05-22

4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-hydroxy-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-hydroxy-3-methylbutanoic acid
    • EN300-1505251
    • 2171311-33-2
    • 4-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-3-hydroxy-3-methylbutanoic acid
    • Inchi: 1S/C25H30N2O6/c1-3-8-21(23(30)26-15-25(2,32)13-22(28)29)27-24(31)33-14-20-18-11-6-4-9-16(18)17-10-5-7-12-19(17)20/h4-7,9-12,20-21,32H,3,8,13-15H2,1-2H3,(H,26,30)(H,27,31)(H,28,29)/t21-,25?/m1/s1
    • InChI Key: ZXJDDUHZRXGKAR-JGKWMGOWSA-N
    • SMILES: O(C(N[C@@H](C(NCC(C)(CC(=O)O)O)=O)CCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

  • Exact Mass: 454.21038668g/mol
  • Monoisotopic Mass: 454.21038668g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 11
  • Complexity: 678
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 125Ų

4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-hydroxy-3-methylbutanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1505251-0.05g
4-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-3-hydroxy-3-methylbutanoic acid
2171311-33-2
0.05g
$2829.0 2023-06-05
Enamine
EN300-1505251-0.1g
4-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-3-hydroxy-3-methylbutanoic acid
2171311-33-2
0.1g
$2963.0 2023-06-05
Enamine
EN300-1505251-0.25g
4-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-3-hydroxy-3-methylbutanoic acid
2171311-33-2
0.25g
$3099.0 2023-06-05
Enamine
EN300-1505251-0.5g
4-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-3-hydroxy-3-methylbutanoic acid
2171311-33-2
0.5g
$3233.0 2023-06-05
Enamine
EN300-1505251-1.0g
4-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-3-hydroxy-3-methylbutanoic acid
2171311-33-2
1g
$3368.0 2023-06-05
Enamine
EN300-1505251-2.5g
4-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-3-hydroxy-3-methylbutanoic acid
2171311-33-2
2.5g
$6602.0 2023-06-05
Enamine
EN300-1505251-5.0g
4-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-3-hydroxy-3-methylbutanoic acid
2171311-33-2
5g
$9769.0 2023-06-05
Enamine
EN300-1505251-10.0g
4-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-3-hydroxy-3-methylbutanoic acid
2171311-33-2
10g
$14487.0 2023-06-05
Enamine
EN300-1505251-50mg
4-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-3-hydroxy-3-methylbutanoic acid
2171311-33-2
50mg
$2829.0 2023-09-27
Enamine
EN300-1505251-100mg
4-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-3-hydroxy-3-methylbutanoic acid
2171311-33-2
100mg
$2963.0 2023-09-27

Additional information on 4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-hydroxy-3-methylbutanoic acid

4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-hydroxy-3-methylbutanoic Acid: A Comprehensive Overview

The compound with CAS No. 2171311-33-2, known as 4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-hydroxy-3-methylbutanoic acid, is a complex organic molecule with significant potential in the fields of medicinal chemistry and biotechnology. This compound is characterized by its unique structure, which incorporates a fluorenylmethoxycarbonyl (Fmoc) group, a chiral center at the 2-position of the pentanamide moiety, and a hydroxyl group on the butanoic acid segment. The combination of these functional groups makes this compound a promising candidate for various applications, particularly in peptide synthesis and drug delivery systems.

Recent advancements in chiral chemistry have highlighted the importance of stereochemistry in determining the biological activity of molecules. The (2R) configuration in this compound is particularly noteworthy, as it may influence its interaction with biological targets such as enzymes or receptors. Studies have shown that the Fmoc group, which serves as a protecting group for amino acids during peptide synthesis, can also impart unique physicochemical properties to the molecule. These properties include enhanced stability, solubility, and bioavailability, making this compound a valuable tool in drug design.

The hydroxyl group present in the 3-hydroxy-3-methylbutanoic acid segment introduces additional complexity to the molecule's structure. This hydroxyl group can participate in hydrogen bonding, which is crucial for molecular recognition and binding affinity. Recent research has demonstrated that such functional groups can significantly impact the pharmacokinetics of a compound, including its absorption, distribution, metabolism, and excretion (ADME) profiles. Understanding these properties is essential for optimizing the compound's performance in therapeutic applications.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitution and peptide coupling reactions. The use of Fmoc chemistry allows for precise control over the stereochemistry and functionality of the molecule. Advanced techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry are employed to ensure the purity and structural integrity of the final product.

Emerging applications of this compound include its use as a building block in peptide synthesis and as a component in drug delivery systems. For instance, its Fmoc group can be selectively removed under specific conditions to reveal reactive amino groups for further functionalization. This property makes it highly versatile in constructing complex peptide architectures with defined stereochemistry.

Moreover, recent studies have explored the potential of this compound in enzyme inhibition and catalysis. The chiral center at the 2-position of the pentanamide moiety has been shown to influence enzyme-substrate interactions, making it a valuable tool for studying enantioselective catalysis. Such findings underscore the importance of stereochemistry in determining the biological activity of molecules.

In conclusion, 4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-hydroxy-3-methylbutanoic acid represents a cutting-edge molecule with diverse applications in medicinal chemistry and biotechnology. Its unique structure, incorporating an Fmoc group, chiral center, and hydroxyl functionality, positions it as a key player in modern drug design and development.

Recommended suppliers
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd